
Technical Data Sheet: N-(2,4-
Dimethylphenyl)formamide-d9

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
N-(2,4-Dimethylphenyl)formamide-

d9

Cat. No.: B13432968

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties of

N-(2,4-Dimethylphenyl)formamide-d9, with a focus on its molecular weight and applications

in a research setting.

Core Compound Data
N-(2,4-Dimethylphenyl)formamide-d9 is the deuterated analog of N-(2,4-

Dimethylphenyl)formamide, a known metabolite of the pesticide Amitraz.[1][2] The

incorporation of nine deuterium atoms provides a distinct mass signature, making it an ideal

internal standard for quantitative analysis.[3]

The key quantitative data for N-(2,4-Dimethylphenyl)formamide-d9 and its non-deuterated

counterpart are summarized in the table below for direct comparison.
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Property
N-(2,4-
Dimethylphenyl)formamide
-d9

N-(2,4-
Dimethylphenyl)formamide
(Non-deuterated)

Molecular Formula C₉H₂D₉NO[4] C₉H₁₁NO[1][5]

Molecular Weight 158.25 g/mol [4] 149.19 g/mol [1][5][6]

Exact Mass 158.1403 Da 149.0841 Da

IUPAC Name

N-[2,3,5-trideuterio-4,6-

bis(trideuteriomethyl)phenyl]for

mamide[4]

N-(2,4-

dimethylphenyl)formamide[6]

Application in Experimental Protocols
The primary application of N-(2,4-Dimethylphenyl)formamide-d9 is as an internal standard in

analytical methodologies, particularly for chromatography-mass spectrometry (LC-MS or GC-

MS).[3]

Internal standards are essential for accurate quantification in complex matrices by correcting

for analyte loss during sample preparation and for variations in instrument response.

Preparation of Standard Solution: A stock solution of N-(2,4-Dimethylphenyl)formamide-d9
is prepared in a suitable organic solvent (e.g., methanol or acetonitrile) at a precise, known

concentration.

Sample Spiking: A known volume of the internal standard stock solution is added to all

samples, calibration standards, and quality control samples at the beginning of the sample

preparation process.

Sample Preparation: The samples are then subjected to the extraction, cleanup, and

concentration steps required to isolate the target analyte (N-(2,4-

Dimethylphenyl)formamide). Because the deuterated standard has nearly identical

physicochemical properties to the non-deuterated analyte, it experiences similar effects

throughout this process.[3]
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Analysis by Mass Spectrometry: During analysis, the mass spectrometer is set to monitor the

mass-to-charge ratio (m/z) for both the analyte and the deuterated internal standard.

Quantification: The analyte's concentration is determined by calculating the ratio of its peak

area to the peak area of the internal standard. This ratio is then plotted against the

concentrations of the calibration standards to generate a calibration curve, from which the

concentration in unknown samples can be accurately determined.

Logical Workflow for Quantitative Analysis
The use of N-(2,4-Dimethylphenyl)formamide-d9 as an internal standard follows a logical

workflow designed to ensure data accuracy and precision.

Workflow for Use as Internal Standard

Prepare Stock Solution
of N-(2,4-Dimethylphenyl)formamide-d9

Spike Samples, Calibrators,
and QCs with Internal Standard

Perform Sample Extraction
and Cleanup

Analyze by LC-MS or GC-MS

Calculate Analyte/IS
Peak Area Ratio

Quantify Analyte Concentration
using Calibration Curve
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Click to download full resolution via product page

Caption: Logical workflow for quantitative analysis.

Disclaimer: As N-(2,4-Dimethylphenyl)formamide-d9 is an analytical standard, it is not

associated with biological signaling pathways. The provided workflow illustrates its application

in quantitative analysis, which is its primary scientific use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b13432968?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13432968?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

